Surface plasmon assisted high performance top-illuminated polymer solar cells with nanostructured Ag rear electrodes†
Journal of Materials Chemistry A Pub Date: 2014-01-06 DOI: 10.1039/C3TA15083F
Abstract
Highly efficient plasmonic Ag rear electrodes in top-illuminated PSCs employing MoO3/Ag (13 nm)/MoO3 stacks as top transparent electrodes were successfully demonstrated, resulting in the significant enhancement of solar cell performance with a PCE of up to 7.18%. The hemispherical Ag nanostructured arrays effectively concentrate incident light within the photoactive layer in addition to contributing to extended stability with a robust structure.
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